3-hydroxy-N-[(2-methylphenyl)methyl]benzamide

• IUPAC Name: 3-hydroxy-N-[(2-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C15H15NO2/c1-11-5-2-3-6-13(11)10-16-15(18)12-7-4-8-14(17)9-12/h2-9,17H,10H2,1H3,(H,16,18)
• InChI Key: CLVNZPSFHZOJGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)C2=CC(=CC=C2)O
• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol

Description

3-hydroxy-N-[(2-methylphenyl)methyl]benzamide, also known as HMBA, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in cancer research. HMBA is a small molecule that can modulate the expression of genes involved in cell proliferation, differentiation, and apoptosis. In

Mechanism of Action

The mechanism of action of 3-hydroxy-N-[(2-methylphenyl)methyl]benzamide is complex and not fully understood. It is known to modulate the expression of genes involved in cell differentiation and apoptosis through the activation of protein kinase C (PKC) and histone deacetylase (HDAC) pathways. This compound can also inhibit the activity of transcription factors such as NF-κB and STAT3, which are involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It can induce differentiation in cancer cells, leading to a decrease in cell proliferation and an increase in cell death. This compound can also inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. Additionally, this compound has been shown to modulate the immune response, leading to an increase in the activity of natural killer cells and T cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-hydroxy-N-[(2-methylphenyl)methyl]benzamide in lab experiments is its ability to induce differentiation in cancer cells, making them more susceptible to chemotherapy and radiation therapy. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using this compound is its potential toxicity, which can vary depending on the cell type and concentration used.

Future Directions

There are several future directions for the research of 3-hydroxy-N-[(2-methylphenyl)methyl]benzamide. One area of interest is the development of more potent and selective HDAC inhibitors, which can enhance the efficacy of this compound in cancer therapy. Another area of interest is the investigation of the role of this compound in modulating the immune response, which can have potential applications in immunotherapy. Additionally, the use of this compound in combination with other drugs or therapies is an area of ongoing research.

Synthesis Methods

The synthesis of 3-hydroxy-N-[(2-methylphenyl)methyl]benzamide can be achieved through several methods. The most common method involves the reaction of 3-hydroxybenzoyl chloride with N-(2-methylphenyl)methylamine in the presence of a base such as triethylamine. This method yields this compound as a white crystalline solid with a melting point of 183-184°C.

Scientific Research Applications

3-hydroxy-N-[(2-methylphenyl)methyl]benzamide has been extensively studied for its potential applications in cancer research. It has been shown to induce differentiation in a variety of cancer cell lines, including leukemia, breast cancer, and prostate cancer cells. This compound can also enhance the efficacy of chemotherapy and radiation therapy by sensitizing cancer cells to these treatments.